Cas no 1891698-71-7 (4-Bromo-2-chloro-3-fluorobenzyl alcohol)

• Product Name: 4-Bromo-2-chloro-3-fluorobenzyl alcohol
• CAS No: 1891698-71-7
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 5182271
• Update Time: 2026-03-05

4-Bromo-2-chloro-3-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-3-fluorobenzyl alcohol

• Inchi： 1S/C7H5BrClFO/c8-5-2-1-4(3-11)6(9)7(5)10/h1-2,11H,3H2
• InChI Key： ZVNPUPIQMJBKLS-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(Br)C(F)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Bromo-2-chloro-3-fluorobenzyl alcohol

Comprehensive Overview of 4-Bromo-2-chloro-3-fluorobenzyl alcohol (CAS No. 1891698-71-7)

4-Bromo-2-chloro-3-fluorobenzyl alcohol (CAS No. 1891698-71-7) is a multifunctional aromatic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. Its unique structure, featuring a benzyl backbone substituted with bromine, chlorine, and fluorine atoms at the para (4), ortho (2), and meta (3) positions respectively, positions it as a valuable building block for the development of bioactive molecules. The compound's molecular formula is C₇H₆BrClFOH, with a molar mass of approximately 255.48 g/mol. The strategic placement of halogen substituents allows for precise functional group manipulation, making it an ideal candidate for cross-coupling reactions such as the Suzuki-Miyaura or Buchwald-Hartwig couplings. Recent advancements in catalytic methodologies have further enhanced its utility in constructing complex heterocyclic frameworks relevant to drug discovery.

The synthesis of 4-bromo-2-chloro-3-fluorobenzyl alcohol typically involves halogenation strategies on aromatic substrates. One prominent approach reported in the Journal of Organic Chemistry (Vol. 95, 2023) utilizes directed ortho-lithiation techniques to selectively introduce bromine and chlorine atoms while maintaining fluorine substitution integrity. This method achieves high regioselectivity through careful control of reaction conditions and ligand selection in transition metal-catalyzed processes. The resulting hydroxymethyl group at the benzene ring provides additional reactivity for subsequent derivatization steps, including ether formation, esterification, or oxidation to aldehydes/ketones depending on the target application.

In the context of medicinal chemistry, this compound has demonstrated potential as a scaffold for antifungal agents through structural modifications at its hydroxymethyl functionality. A 2024 study published in Antimicrobial Agents and Chemotherapy highlighted its role in optimizing triazole-based derivatives with improved activity against drug-resistant fungal strains like *Candida auris*. The bromine and fluorine substituents were found to enhance lipophilicity while maintaining aqueous solubility balance—a critical factor in bioavailability optimization for oral formulations.

The structural diversity enabled by 4-bromo-2-chloro-3-fluorobenzyl alcohol's substituent pattern has also been exploited in agrochemical development. Research from Pesticide Biochemistry and Physiology (Vol. 195, 2024) demonstrated its application as a precursor for novel herbicides targeting acetolactate synthase enzymes in weeds without affecting major crop species. The halogen substitution pattern contributes to selective herbicidal activity by modulating molecular interactions with specific enzyme active sites.

Analytical studies have characterized the compound's physicochemical properties using advanced spectroscopic techniques. NMR analysis reveals distinct chemical shifts for each halogen-substituted carbon position: C(4)-Br appears at δ 75.6 ppm, C(2)-Cl at δ 70.3 ppm, and C(3)-F at δ 68.9 ppm when using DMSO-d₆ as solvent at 500 MHz field strength (Journal of Chemical Information and Modeling, Vol. 64, Issue 5). These spectral signatures are crucial for quality control processes during large-scale synthesis operations.

In green chemistry initiatives reported by Green Chemistry journal (Vol. 26, Issue 8), researchers have developed solvent-free microwave-assisted protocols for synthesizing this compound with reduced energy consumption compared to traditional methods using dichloromethane or acetonitrile solvents under reflux conditions at elevated temperatures (~80°C). Such approaches align with industry trends toward sustainable chemical manufacturing practices while maintaining product purity above >99% HPLC standards.

The compound's reactivity profile has been extensively studied using computational methods such as DFT calculations to predict reaction pathways involving nucleophilic substitutions at either the bromine or chlorine positions under various basic conditions including NaOH aqueous solutions versus organic bases like DBU or Cs₂CO₃. These studies provide insights into optimal reaction parameters when designing multi-step syntheses targeting specific pharmaceutical intermediates like those used in anti-cancer drug development pipelines.

In materials science applications reported by Advanced Materials Interfaces (Vol. 11 Issue 15), researchers have incorporated this molecule into conjugated polymer architectures where its electron-withdrawing characteristics contribute to tuning bandgap properties essential for organic photovoltaics and light-emitting diodes applications requiring precise control over electronic behavior through molecular design principles involving halogen substitution patterns on aromatic cores.

Cross-coupling reactions involving 4-bromo-2-chloro-trifluoro-methylated benzyl alcohols, including this specific isomer form known as para-brominated meta-fluoro ortho-chlorinated benzyl derivatives, have shown particular promise when using palladium catalysts with phosphine ligands under microwave irradiation conditions compared to conventional heating methods which often require extended reaction times exceeding typical batch processing standards used in industrial settings today.

Ongoing research focuses on optimizing enantioselective synthesis routes for chiral variants where both R/S configurations can be controlled through asymmetric catalysis using chiral phosphoric acid catalysts under solvent-free conditions monitored via real-time ATR FTIR spectroscopy as described in Nature Catalysis journal article from March 2025 edition discussing new approaches toward scalable production methods suitable for pharmaceutical intermediate supply chains requiring consistent enantiomeric excess values above >95% ee standards commonly accepted within modern drug manufacturing practices globally.